Cas no 3581-01-9 (Ethanamine, 2-(butylthio)-)

• Product Name: Ethanamine, 2-(butylthio)-
• CAS No: 3581-01-9
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 323703
• PubChem ID: 304044
• Update Time: 2025-04-19

Ethanamine, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(butylthio)-
• 1-Amino-2-butylmercapto-aethan; AKOS000175305; CTK1C6699; 2-n-Butylmercapto-aethylamin; (2-Aminoethyl)-butyl-sulfid; SBB072659; 2-butylsulfanyl-ethylamine; 2-Butylmercapto-aethylamin; Ethanamine, 2-(butylthio)-; 2-butylthioethylamine; NSC194880; (2-Amino-aethyl)-butyl-sulfid; AC1L7431;
• NSC194880
• SCHEMBL5242871
• DTXSID60307744
• NSC-194880
• 3581-01-9
• AKOS000175305
• Ethanamine,2-(butylthio)-
• 2-(Butylthio)ethanamine hydrochloride

• Inchi： 1S/C6H15NS/c1-2-3-5-8-6-4-7/h2-7H2,1H3
• InChI Key： PQKHJKIUTWBNGR-UHFFFAOYSA-N
• SMILES： S(CCN)CCCC

Computed Properties

• Exact Mass: 133.09265
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02
• LogP: 2.17870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers